![molecular formula C15H26N2O2S B3816460 N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-3-(methylthio)propanamide](/img/structure/B3816460.png)
N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-3-(methylthio)propanamide
Overview
Description
N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-3-(methylthio)propanamide, also known as CP-47,497, is a synthetic cannabinoid that acts as a potent agonist of the cannabinoid receptors. It was first synthesized in the mid-1990s as part of research aimed at developing new drugs for the treatment of pain, inflammation, and other medical conditions.
Mechanism of Action
N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-3-(methylthio)propanamide acts as a potent agonist of the cannabinoid receptors, specifically the CB1 receptor. It binds to the receptor and activates it, leading to a cascade of downstream effects that ultimately produce its therapeutic effects. The exact mechanism of action is not fully understood, but it is thought to involve the modulation of various neurotransmitters and signaling pathways in the brain and other tissues.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects in the body. It has been found to modulate the release of various neurotransmitters such as dopamine, serotonin, and glutamate. It also affects the activity of various signaling pathways involved in inflammation, pain, and cell survival. Additionally, it has been shown to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-3-(methylthio)propanamide is a potent and versatile compound that has many advantages for use in laboratory experiments. It has a well-defined mechanism of action and produces consistent and reproducible effects. However, it also has some limitations, such as its potential for abuse and misuse, and the fact that its synthesis method is not publicly available.
Future Directions
There are many potential future directions for research on N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-3-(methylthio)propanamide. Some of these include:
1. Further investigation of its therapeutic potential for various medical conditions such as multiple sclerosis, epilepsy, and cancer.
2. Development of new analogs and derivatives with improved potency, selectivity, and safety profiles.
3. Investigation of its potential effects on the immune system and inflammation.
4. Exploration of its potential as a neuroprotective agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
5. Investigation of its potential as a tool for studying the endocannabinoid system and its role in various physiological processes.
Scientific Research Applications
N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-3-(methylthio)propanamide has been extensively studied in scientific research for its potential therapeutic applications. It has been found to be a potent analgesic, anti-inflammatory, and neuroprotective agent. It has also been investigated for its potential use in the treatment of various medical conditions such as multiple sclerosis, epilepsy, and cancer.
properties
IUPAC Name |
N-(1-cycloheptyl-5-oxopyrrolidin-3-yl)-3-methylsulfanylpropanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N2O2S/c1-20-9-8-14(18)16-12-10-15(19)17(11-12)13-6-4-2-3-5-7-13/h12-13H,2-11H2,1H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNGMSKWCKYNTEP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCCC(=O)NC1CC(=O)N(C1)C2CCCCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.